3-Aminophenyl 2,2-dimethylpropanoate
Description
3-Aminophenyl 2,2-dimethylpropanoate is an aromatic ester derivative featuring a pivaloyl (2,2-dimethylpropanoate) group esterified to a 3-aminophenyl moiety. The compound combines the steric bulk of the pivaloyl group, known for enhancing metabolic stability and modulating solubility, with the reactivity of an aromatic amine, which may facilitate further functionalization or participation in conjugation reactions. The amino group at the para position of the phenyl ring distinguishes it from other esters in this class, likely influencing its electronic properties and chemical behavior.
Properties
CAS No. |
173035-06-8 |
|---|---|
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.24 g/mol |
IUPAC Name |
(3-aminophenyl) 2,2-dimethylpropanoate |
InChI |
InChI=1S/C11H15NO2/c1-11(2,3)10(13)14-9-6-4-5-8(12)7-9/h4-7H,12H2,1-3H3 |
InChI Key |
FFQYYRYSKOPMBQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=O)OC1=CC=CC(=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Gaps in Data: Direct experimental data on 3-aminophenyl 2,2-dimethylpropanoate are absent in the provided evidence.
- Synthesis Optimization: The low yield of carbamoyl-substituted compound 12 (26%) suggests that introducing amino-related groups may require tailored conditions (e.g., milder bases or protective groups) to mitigate side reactions .
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